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Compound of Interest

Compound Name: Sodium persulfate

CAS No.: 15593-29-0

Cat. No.: B1174366

Get Quote

An In-depth Technical Guide to the Sodium Persulfate Safety Data Sheet (SDS)

Identification and Hazard Summary
Sodium persulfate (Na₂S₂O₈), also known as sodium peroxydisulfate, is an inorganic

compound used as a strong oxidizing agent and a radical initiator in various industrial

applications.[1][2][3][4] It is utilized in the production of detergents, hair cosmetics, for etching

printed circuit boards, and in environmental remediation for soil and groundwater treatment.[2]

[4][5][6][7][8]

This compound is a white, odorless, crystalline solid that is soluble in water.[1][9] While not

combustible itself, it is a powerful oxidizer that can intensify fires by releasing oxygen.[9][10]

The primary hazards associated with sodium persulfate include its potential to cause skin and

eye irritation, allergic reactions upon skin contact or inhalation, and harm if swallowed.[2][6][11]

[12]

Hazard Statements:

H272: May intensify fire; oxidizer.[5][12][13][14]
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H302: Harmful if swallowed.[5][12][14]

H315: Causes skin irritation.[5][12][14]

H317: May cause an allergic skin reaction.[5][12][13][14]

H319: Causes serious eye irritation.[12][14][15]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[5][12][13]

[14]

H335: May cause respiratory irritation.[5][12][14][15]

Quantitative Data Summary
The following tables summarize the key quantitative data found in sodium persulfate Safety

Data Sheets.

Table 1: Physical and Chemical Properties
Property Value Source(s)

Molecular Formula Na₂S₂O₈ [1][9][14][16]

Molecular Weight 238.1 g/mol [1][8][9][14]

Appearance White crystalline powder/solid [1][5][9]

Odor Odorless or slightly pungent [5][9]

pH (1% solution) 2.5 - 7.0 [10]

Melting Point
Decomposes (approx. 180-200

°C)
[2][5][9][10]

Specific Gravity 2.5 - 2.6 g/cm³ [10][16]

Solubility in Water
70.4 - 73 g / 100 mL @ 20-25

°C
[9][10]

Vapor Pressure < 0.0001 hPa
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Table 2: Toxicological Data
Endpoint Value Species Test Guideline Source(s)

LD50 (Oral)
895 - 1,200

mg/kg
Rat OECD 401 [1][12][17]

LD50 (Dermal) > 2,000 mg/kg Rat N/A [12]

LC50 (Inhalation) > 5.1 mg/L (4h) Rat N/A [12]

Skin Irritation Irritating Rabbit OECD 404 [12]

Eye Irritation Irritating Rabbit OECD 405 [12]

Hazard Identification and First Aid Workflow
Exposure to sodium persulfate can cause a range of symptoms depending on the route of

contact. Understanding the logical flow from exposure to first aid is critical for a timely and

effective response.

Routes of Exposure

Resulting Symptoms Immediate First Aid Response

Inhalation

Coughing, wheezing,
breathing difficulty,

respiratory tract irritation
leads to

Skin Contact

Redness, itching,
skin irritation,
allergic rash

leads to

Eye Contact Redness, burning,
severe irritation,

swelling

leads to

Ingestion
Nausea, vomiting,

severe abdominal pain

leads to

1. Move to fresh air.
2. If breathing is difficult, seek
immediate medical attention.

requires

1. Remove contaminated clothing.
2. Wash affected area with
plenty of soap and water.

requires

1. Flush eyes with water for at
least 15 minutes, holding eyelids open.

2. Seek medical attention.

requires

1. DO NOT induce vomiting.
2. Rinse mouth with water.

3. Seek immediate medical attention.

requires
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Click to download full resolution via product page

Caption: Logical flow from exposure route to symptoms and required first aid.

Personal Protective Equipment (PPE) Logic
The selection of appropriate PPE is determined by the specific handling task and the potential

for exposure.

Required Personal Protective Equipment

Handling Sodium Persulfate?

Standard Lab Attire:
Lab Coat, Closed-toe Shoes

Always Required

Risk of Dust
 or Aerosol Generation?

Chemical Resistant Gloves
(e.g., Nitrile, Neoprene)Safety Goggles or Face ShieldRespiratory Protection

(e.g., N95 respirator)

Yes

Risk of Splash?

No

Yes Potential for
Skin Contact?

No

Yes
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Caption: Decision workflow for selecting appropriate PPE.

Accidental Release (Spill) Response Workflow
In the event of a spill, a structured response is necessary to ensure safety and prevent

environmental contamination.
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Spill Occurs

Evacuate non-essential personnel
and ensure area is well-ventilated.

Don appropriate PPE:
Gloves, Goggles, Respirator.

Cover spill with inert, non-combustible
absorbent material (e.g., sand, dry lime).

Carefully sweep or scoop material
into a suitable, labeled container

for disposal.

Clean and decontaminate the spill area
with soap and water.

Dispose of waste as hazardous material
according to local regulations.

Response Complete

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a sodium persulfate spill.
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Experimental Protocols for Toxicological
Assessment
The toxicological data presented in Safety Data Sheets are derived from standardized,

internationally recognized experimental protocols. The Organisation for Economic Co-operation

and Development (OECD) Guidelines for the Testing of Chemicals are the primary reference

for these studies.

OECD Test Guideline 401 (Acute Oral Toxicity): This guideline, now obsolete but historically

used for data like the LD50 values cited, involved the administration of the substance in

graduated doses to several groups of experimental animals (typically rats).[12] The objective

was to determine the dose that would cause mortality in 50% of the test animal population

(the Lethal Dose 50, or LD50). Observations of effects and mortality were recorded over a

set period, typically 14 days. This test has been replaced by methods that use fewer animals,

such as the Up-and-Down Procedure (OECD 425).

OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion): To assess skin irritation, the

substance is applied to a small patch of shaved skin on a test animal (usually a rabbit).[12]

The test site is observed for signs of erythema (redness) and edema (swelling) at specific

intervals (e.g., 1, 24, 48, and 72 hours) after application. The severity of these reactions is

scored, and the substance is classified based on the average scores.

OECD Test Guideline 405 (Acute Eye Irritation/Corrosion): This protocol is used to assess

the potential of a substance to cause eye damage.[12] A small, measured amount of the test

substance is applied to one eye of an experimental animal (again, typically a rabbit), with the

other eye serving as a control. The eyes are examined at set intervals for effects on the

cornea, iris, and conjunctiva. The severity and reversibility of any observed effects are used

to classify the substance's eye irritation potential.

Handling, Storage, and Incompatibilities
Handling:

Use in a well-ventilated area, preferably with local exhaust ventilation, to minimize dust

inhalation.[11][18]
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Avoid contact with skin, eyes, and clothing by wearing appropriate PPE.[11]

Wash hands thoroughly after handling.[18]

Keep away from heat, sparks, open flames, and other sources of ignition.[5][12]

Storage:

Store in a cool, dry, well-ventilated area in tightly closed containers.[18]

Keep away from combustible materials, organic materials, strong reducing agents, powdered

metals, and strong bases.[1][9][16]

Protect from moisture, as its presence can accelerate decomposition.[1][9]

Avoid storage on wooden floors.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. atamankimya.com [atamankimya.com]

2. camachem.com [camachem.com]

3. Sodium persulfate - Wikipedia [en.wikipedia.org]

4. SODIUM PERSULPHATE - Ataman Kimya [atamanchemicals.com]

5. adakem.com [adakem.com]

6. oxidationtech.com [oxidationtech.com]

7. Application of Sodium Persulfate in the Environmental Protection Field - Fujian ZhanHua
Chemical Co., Ltd [en.zhhgchem.com]

8. gas-sensing.com [gas-sensing.com]

9. Sodium persulfate | 7775-27-1 [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://cdn.lasec.co.za/pdf/sds/Sodium%20Persulphate.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1721.pdf
https://adakem.com/wp-content/uploads/2023/09/Sodium-Persulfate.pdf
https://redox.com/wp-content/sds/3683.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1721.pdf
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2872&id2=1261
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2286013.htm
https://www.chembk.com/en/chem/Sodium%20persulphate
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2872&id2=1261
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2286013.htm
https://cdn.lasec.co.za/pdf/sds/Sodium%20Persulphate.pdf
https://www.benchchem.com/product/b1174366?utm_src=pdf-custom-synthesis#bc-rfq
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2872&id2=1261
https://camachem.com/en/blog/frequently-asked-question-about-sodium-persulfate
https://en.wikipedia.org/wiki/Sodium_persulfate
https://www.atamanchemicals.com/sodium-persulphate_u23899/
https://adakem.com/wp-content/uploads/2023/09/Sodium-Persulfate.pdf
https://www.oxidationtech.com/information/sodium_persulfate
https://en.zhhgchem.com/NewsStd_839.html
https://en.zhhgchem.com/NewsStd_839.html
https://www.gas-sensing.com/news/understanding-sodium-persulfate-properties-uses-and-safety-measures/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2286013.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174366?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. apps.mnc.umn.edu [apps.mnc.umn.edu]

11. cdn.lasec.co.za [cdn.lasec.co.za]

12. redox.com [redox.com]

13. sds.aquaphoenixsci.com [sds.aquaphoenixsci.com]

14. carlroth.com [carlroth.com]

15. sds.laboratoriumdiscounter.nl [sds.laboratoriumdiscounter.nl]

16. Sodium persulphate [chembk.com]

17. chemicalbook.com [chemicalbook.com]

18. nj.gov [nj.gov]

To cite this document: BenchChem. [sodium persulfate safety data sheet (SDS) information].
BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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